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Compound of Interest

Compound Name: 1,3-Dichlorohexane

Cat. No.: B13959270

An In-depth Technical Guide to the Commercial Availability and Purity of 1,3-Dichlorohexane

For researchers, scientists, and drug development professionals, understanding the
commercial landscape and purity of chemical reagents is paramount for experimental success
and regulatory compliance. This technical guide provides a comprehensive overview of 1,3-
dichlorohexane, covering its commercial availability, typical purity levels, and detailed
experimental protocols for its synthesis, purification, and analysis.

Commercial Availability

1,3-Dichlorohexane (CAS No: 56375-88-3) is a specialty chemical available from a number of
suppliers. While it has reportedly reached commercial mass production, it is most commonly
sourced in smaller, research-scale quantities.[1] The availability can vary, and it is advisable to
contact suppliers directly for lead times and current stock status.

Table 1: Commercial Suppliers of 1,3-Dichlorohexane
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Supplier Available Quantities Notes
Lists the product and indicates
LookChem Inquire for details commercial mass production.
[1]
Available in stock for
Clinivex 10mg, 25mg, 50mg, 100mg immediate shipment at room
temperature.[2]
Lists 1,3-Dichlorocyclohexane,
EvitaChem Inquire for details a related but different
compound.[3]
Lists 1,3-Dichlorocyclohexane,
Adva Tech Group Inc. Inquire for details a related but different

compound.[4]

Purity and Physical Properties

The purity of commercially available 1,3-dichlorohexane is typically high, often stated as 99%.
[1] However, it is crucial for researchers to independently verify the purity for sensitive
applications. The compound exists as a colorless liquid and is classified as an organic halide.

[3]

Table 2: Physical and Chemical Properties of 1,3-Dichlorohexane
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Property Value Source
Molecular Formula C6H12CI2 [11[5]16]
Molecular Weight 155.07 g/mol [11051[7]
CAS Number 56375-88-3 [1][5][6]
Boiling Point 174.7°C at 760 mmHg [1]
Density 1.028 g/cm3 [1]
Flash Point 57.1°C [1]
Refractive Index 1.4297 (estimate) [1]
LogP 3.02280 [1]

Experimental Protocols
Synthesis of Dichloroalkanes

While a specific, detailed synthesis protocol for 1,3-dichlorohexane is not readily available in
the provided search results, a general method for the preparation of dichloroalkanes from diols
can be adapted. The following procedure is based on a patented method for the synthesis of
1,6-dichlorohexane and can serve as a starting point for the synthesis of 1,3-dichlorohexane
from 1,3-hexanediol.[8]

Reaction Scheme:

Reactants

Products
HCI (gas) |

1,3-Dichlorohexane H20

—

1,3-Hexanediol

Click to download full resolution via product page
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Synthesis of 1,3-Dichlorohexane.
Methodology:

o Apparatus Setup: Assemble a 1000 mL three-necked reaction flask equipped with a
mechanical stirrer, a gas inlet tube, an oil-water separator, and a condenser.

o Charging the Reactor: To the reaction flask, add 400 g of water, 5 g of a suitable catalyst
such as ammonium chloride, and 500 g of 1,3-hexanediol.[8]

e Initial Heating: Begin stirring the mixture and heat it to approximately 50°C.[8]

e Introduction of HCI Gas: Start introducing hydrogen chloride (HCI) gas through the gas inlet
tube. The reaction solution will turn from clear to milky white.[8]

o Refluxing: Continue the introduction of HCI gas and increase the temperature of the reaction
mixture to 110°C to initiate reflux and liquid separation.[8]

o Reaction Monitoring and Product Collection: Continue the reflux for 3-5 hours. As the
reaction progresses, the oil-water separator will show phase separation. The upper oil layer
is the 1,3-dichlorohexane product, which can be continuously separated and collected. The
lower aqueous phase is refluxed back into the reaction bottle.[8] The molar ratio of the diol to
HCI gas should be approximately 1:2.5.[8]

Purification of Chlorinated Compounds

Purification of the synthesized 1,3-dichlorohexane is crucial to remove unreacted starting
materials, byproducts, and residual catalyst. A general procedure involving washing and
distillation is typically effective.
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Crude 1,3-Dichlorohexane

:

Wash with 5% Sodium Bisulfite Solution

:

Wash with Water

:

Dry Organic Phase (e.g., over MgS0O4)

:

Filter to Remove Drying Agent

:

Fractional Distillation under Reduced Pressure

Collect Pure 1,3-Dichlorohexane Fraction

Click to download full resolution via product page

Purification workflow for 1,3-dichlorohexane.

Methodology:

¢ Aqueous Washing: The collected organic layer (crude 1,3-dichlorohexane) should be
washed sequentially with a 5% aqueous sodium bisulfite solution and then with water to
remove any acidic impurities.[9]
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» Drying: The washed organic phase is then dried over an anhydrous drying agent, such as
magnesium sulfate or sodium sulfate.[9][10]

« Filtration: The drying agent is removed by filtration.

« Distillation: The crude product is purified by fractional distillation under reduced pressure.
The fraction corresponding to the boiling point of 1,3-dichlorohexane is collected.[9]

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the separation, identification, and quantification of
volatile and semi-volatile compounds, making it well-suited for assessing the purity of 1,3-

dichlorohexane.[11]
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Sample Preparation

Dissolve 1,3-dichlorohexane in a volatile solvent (e.g., hexane)

GC-MSVAnaIysis

Inject sample into GC

'

Separation on a non-polar capillary column

'

Eluted compounds enter Mass Spectrometer

'

lonization (e.g., Electron lonization)

l

Mass analysis

Data Analysis

Generate Total lon Chromatogram (TIC)

'

Identify peaks by comparing mass spectra to libraries (e.g., NIST)

l

Quantify purity by peak area percentage

Click to download full resolution via product page

Workflow for GC-MS purity analysis.
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Methodology:

o Sample Preparation: Prepare a dilute solution of the 1,3-dichlorohexane sample in a high-
purity volatile solvent such as hexane or dichloromethane.[11][12] An internal standard may
be added for quantitative analysis.[12]

e Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.

o GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25
pm), is suitable.[11]

o Carrier Gas: Helium at a constant flow rate.[11]
o Injector Temperature: 200-280°C.[11][12]

o Oven Temperature Program: A temperature gradient is used to separate compounds with
different boiling points. A typical program might start at a low temperature (e.g., 35-100°C)
and ramp up to a higher temperature (e.g., 220-280°C).[11][12]

o MS Detector:
» |onization Mode: Electron lonization (EI).[11]
» Mass Range: Scan a mass-to-charge (m/z) range of 50-500.[11]
e Data Analysis:

o The resulting total ion chromatogram (TIC) will show peaks corresponding to the different
components in the sample.

o The mass spectrum of the major peak should be compared with a reference spectrum for
1,3-dichlorohexane from a spectral library (e.g., NIST) to confirm its identity.[5]

o The purity is determined by calculating the relative peak area of the 1,3-dichlorohexane
peak as a percentage of the total area of all peaks in the chromatogram.

Conclusion
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1,3-Dichlorohexane is a commercially available reagent, typically supplied at high purity for
research and development purposes. However, for applications where purity is critical,
independent verification is strongly recommended. The experimental protocols outlined in this
guide for synthesis, purification, and GC-MS analysis provide a framework for researchers to
produce and characterize 1,3-dichlorohexane in the laboratory. Adherence to these
methodologies will help ensure the quality and reliability of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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